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Compound of Interest

Compound Name: ROR|At inhibitor 2

Cat. No.: B15140787

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the performance of a representative Retinoic Acid Receptor-Related
Orphan Receptor yt (RORyt) inhibitor against other investigational compounds in the field. The
specific compound "RORYyt inhibitor 2" was not identified in publicly available literature;
therefore, this guide focuses on well-characterized inhibitors with published data to serve as a
benchmark for assessing therapeutic candidates targeting the RORyt pathway.

RORVyt is a master transcriptional regulator of T helper 17 (Th17) cells, which are key drivers of
inflammation in numerous autoimmune diseases.[1] Consequently, the development of small
molecule inhibitors of RORVyt is a highly pursued therapeutic strategy.[1][2] This guide
summarizes key performance data and experimental methodologies for prominent RORyt
inhibitors that have been evaluated in preclinical models and clinical trials.

Quantitative Performance of RORyt Inhibitors

The following tables summarize the in vitro potency and clinical trial outcomes for several
RORyt inhibitors. These compounds represent the industry's efforts to develop effective oral
therapies for autoimmune diseases.

Table 1: In Vitro Potency of Selected RORyt Inhibitors
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Compound Target Assay Type IC50/Ki Selectivity Source
Vimirogant Radioligand ) >1000-fold vs
RORyt o Ki=3.5nM
(VTP-43742) Binding RORa/B
Cell-based >1000-fold vs
RORyt IC50 = 17 nM [3]
Reporter RORo0/(3
IL-17A Mouse No effect on
_ IC50 =57 nM [3]
Secretion Splenocytes Th1/Th2/Treg
IL-17A Human
) IC50=18nM - [3]
Secretion PBMCs
IL-17A Human IC50 = 192
. - [31[4]
Secretion Whole Blood nM
o Potent _
JINJ- Transcription Selective vs
RORyt Inverse [51[6]
61803534 al Assay ) ROR0/p3
Agonist
Biochemical
GSK805 RORy pIC50 =8.4 - [7]
Assay
Th17 Cell-based
] o pIC50 > 8.2 - [7]
Differentiation  Assay
Co-activator Potent High vs other
JTE-151 RORy ] o , [8]
Dissociation Antagonist NRs
Cell-based ~100-fold vs
TMP778 RORy IC50 = 17 nM [9]
Reporter RORO0/(3
IC50 =1-2
MRL-248 RORyt FRET Assay M - [10]
n
Cell-based IC50 =118
RORyt - [10]
Reporter nM
IC50=1-2
MRL-367 RORyt FRET Assay M - [10]
n
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Cell-based
RORyt IC50=41nM - [10]
Reporter

Table 2: Overview of Clinical Trial Outcomes for RORyt Inhibitors
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Ke
Compound Indication Phase . y- Status Source
Findings
Terminated
Demonstrate
o due to
Vimirogant o d a clear _
Psoriasis Phase 2a ) reversible [11][12]
(VTP-43742) signal of ]
. transaminase
efficacy. _
elevations.
Well-tolerated
in single
ascending Terminated
JINJ- Healthy doses up to due to toxicity
Phase 1 ) ] [1][5116]
61803534 Volunteers 200 mg; in rabbit
demonstrated  embryos.
in vivo target
engagement.
No
remarkable
Acceptable alleviation in
Plaque o
PF-06763809 o Phase 1 safety psoriasis [1]
Psoriasis
parameters. symptoms
with topical
use.
Topical
ointment did
Plaque .
GSK2981278 o Phase 1/2 not improve - [1]
Psoriasis o
psoriatic
lesions.
o Discontinued
AZD0284 Psoriasis Phase 1 - [1]

in 2019.

RORYyt Signaling Pathway

The diagram below illustrates the central role of RORYyt in the differentiation of Th17 cells and

the subsequent production of pro-inflammatory cytokines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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